N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide

• IUPAC Name: N-cyclohexyl-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H18N4O2S/c20-13(17-12-6-2-1-3-7-12)10-22-15-19-18-14(21-15)11-5-4-8-16-9-11/h4-5,8-9,12H,1-3,6-7,10H2,(H,17,20)
• InChI Key: JQUXWKMGZWPFEG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NN=C(O2)C3=CN=CC=C3
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide, also known as compound 1, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 is not fully understood, but it is believed to involve the inhibition of specific signaling pathways involved in inflammation and tumor growth. Compound 1 has been shown to inhibit the NF-κB pathway, which is a key regulator of inflammation and immune response. Additionally, N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 has been shown to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and anti-tumor properties, N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 has been shown to have other biochemical and physiological effects. In vitro studies have demonstrated that N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 inhibits the activity of certain enzymes involved in the metabolism of drugs, suggesting that it could potentially be used to enhance the efficacy of other drugs. Additionally, N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 has been shown to have antioxidant properties, which could be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide. Additionally, N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 has been shown to have low toxicity in animal models, suggesting that it may be a safe therapeutic agent. However, one limitation of using N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 in lab experiments is its limited solubility in aqueous solutions, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1. One area of interest is the development of novel drug delivery systems that can improve the solubility and bioavailability of the N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide. Additionally, further studies are needed to fully understand the mechanism of action of N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 and its potential therapeutic applications. Finally, the development of analogs of N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 with improved potency and selectivity could lead to the development of more effective therapeutic agents.

Synthesis Methods

The synthesis of N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 involves the reaction of 3-pyridinyl-5-amino-1,2,4-oxadiazole with cyclohexyl isothiocyanate and acetic anhydride in the presence of triethylamine. The resulting N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is then purified using column chromatography. This method has been successfully used to produce N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 with high yield and purity.

Scientific Research Applications

Compound 1 has been studied for its potential therapeutic properties, specifically as an anti-inflammatory and anti-tumor agent. In vitro studies have shown that N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 inhibits the expression of pro-inflammatory cytokines and chemokines, as well as the growth of cancer cells. In vivo studies have demonstrated that N-cyclohexyl-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide 1 reduces inflammation and tumor growth in animal models.